Cas no 17961-10-3 (6-oxo-6-(pentyloxy)hexanoic acid)

6-oxo-6-(pentyloxy)hexanoic acid structure
17961-10-3 structure
6-oxo-6-(pentyloxy)hexanoic acid
17961-10-3
C11H20O4
216.274104118347
1369743

6-oxo-6-(pentyloxy)hexanoic acid Properties

Names and Identifiers

    • 6-oxo-6-(pentyloxy)hexanoic acid
    • hexanedioic acid, monopentyl ester
    • LogP
    • Hexanedioic acid, 1-pentyl ester
    • XMOUOZUUJHDLSN-UHFFFAOYSA-N
    • 1S/C11H20O4/c1-2-3-6-9-15-11(14)8-5-4-7-10(12)13/h2-9H2,1H3,(H,12,13)
    • C(OCCCCC)(=O)CCCCC(O)=O

Computed Properties

  • 216.1362

Experimental Properties

  • 63.6
  • 171-172 °C(Press: 1 Torr)
  • 4.69±0.10(Predicted)
  • 1.0216 g/cm3(Temp: 2 °C)

6-oxo-6-(pentyloxy)hexanoic acid Synthesis

Synthetic Circuit 1

110-82-7 110-82-7
17961-10-3 17961-10-3
959026-72-3 959026-72-3
177738-29-3 177738-29-3
92789-32-7 92789-32-7
65181-96-6 65181-96-6
55265-34-4 55265-34-4
54812-71-4 54812-71-4
54808-55-8 54808-55-8
28746-99-8 28746-99-8
20642-00-6 20642-00-6
6243-10-3 6243-10-3
6222-35-1 6222-35-1
4645-15-2 4645-15-2
4351-54-6 4351-54-6
1640-89-7 1640-89-7
1551-44-6 1551-44-6
1551-43-5 1551-43-5
1117-59-5 1117-59-5
965-40-2 965-40-2
931-17-9 931-17-9
930-68-7 930-68-7
629-11-8 629-11-8
622-45-7 622-45-7
540-07-8 540-07-8
504-01-8 504-01-8
286-20-4 286-20-4
142-62-1 142-62-1
111-29-5 111-29-5
109-60-4 109-60-4
108-94-1 108-94-1
108-93-0 108-93-0
108-88-3 108-88-3
108-87-2 108-87-2
100-41-4 100-41-4
96-41-3 96-41-3
71-41-0 71-41-0
66-25-1 66-25-1
Reaction Conditions
1.1 157 - 158 °C
Reference
Intensification of cyclohexanone purification stage from impurities in caprolactam production using phase transfer catalysis
Martynenko, E. A.; Glazko, I. L.; Levanova, S. V.; Portnova, Yu. V., Russian Journal of Applied Chemistry, 2014, 87(7), 899-903

6-oxo-6-(pentyloxy)hexanoic acid Preparation Products

6-oxo-6-(pentyloxy)hexanoic acid Related Literature

17961-10-3 (6-oxo-6-(pentyloxy)hexanoic acid) Related Products

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